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Compound of Interest

Compound Name: Trifluoroacetaldehyde hydrate

Cat. No.: B1206405

An In-depth Technical Guide to the Stability and Storage of Trifluoroacetaldehyde Hydrate

Introduction

Trifluoroacetaldehyde, also known as fluoral, is a pivotal reagent in organic synthesis, primarily
utilized for introducing trifluoromethyl groups into molecules.[1] This modification is of particular
interest in drug development, as the trifluoromethyl group can significantly enhance a drug's
metabolic stability, bioavailability, and efficacy.[2] However, anhydrous trifluoroacetaldehyde is
a gas at room temperature and has a tendency to polymerize upon storage.[1] Consequently, it
is most commonly supplied and used in its more stable hydrated form, Trifluoroacetaldehyde
hydrate (CFsCH(OH)2).[1]

This guide provides a comprehensive overview of the stability and optimal storage conditions
for Trifluoroacetaldehyde hydrate, intended for researchers, scientists, and professionals in
drug development. Understanding these parameters is crucial for ensuring the reagent's
integrity, obtaining reliable experimental results, and maintaining a safe laboratory environment.

Physicochemical Properties

A summary of the key physicochemical properties of Trifluoroacetaldehyde hydrate is
presented below.
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Property Value

CAS Number 421-53-4[1], 33953-86-5[3]

Molecular Formula C2H3F302[4]

Molecular Weight 116.04 g/mol [4]

Appearance Colorless liquid or colorless crystals[1][5]
Boiling Point 104-106 °CJ6]

Density ~1.44 g/mL at 20 °C[6]

Synonyms 2,2,2-Trifluoro-1,1-ethanediol, Fluoral hydrate[7]

Stability Profile

Trifluoroacetaldehyde hydrate is considered stable under normal, recommended conditions.
[8] However, its stability is influenced by temperature, moisture, and the presence of
incompatible materials.

Thermal Stability

The hydrate form is sensitive to heat. The gem-diol structure is in equilibrium with the
anhydrous aldehyde and water, and this equilibrium can be shifted by temperature changes.[9]
Heating an aqueous solution of the hydrate can generate trifluoroacetaldehyde vapor.[10]
While the hydrate itself has a defined boiling point of 104-106 °C, prolonged exposure to high
temperatures may lead to decomposition.[6]

Chemical Stability and Reactivity

e Hydration Equilibrium: In aqueous solutions, aldehydes and ketones exist in equilibrium with
their hydrate (gem-diol) form.[9] For trifluoroacetaldehyde, the presence of the strongly
electron-withdrawing trifluoromethyl group destabilizes the carbonyl group, thus favoring the
formation of the stable gem-diol hydrate.[11][12] This is a key reason for its stability
compared to the anhydrous form.

» Polymerization: Anhydrous trifluoroacetaldehyde is prone to polymerization, forming a waxy,
white solid. The hydrate is significantly more stable and less susceptible to this process.[10]
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o Dehydration: While the hydrate is stable, it can be dehydrated back to the aldehyde.[10] This
can occur under certain conditions, such as heating in the presence of a dehydrating agent
or specific salts.[10][13]

o Incompatibilities: Trifluoroacetaldehyde hydrate should be stored away from oxidizing
agents.[8] It is also important to avoid sources of ignition such as heat, sparks, and open
flames, as the anhydrous form is volatile.[8][14]

Recommended Storage and Handling

Proper storage and handling are essential to maintain the quality and safety of
Trifluoroacetaldehyde hydrate.

Storage Conditions

The following table summarizes the recommended storage conditions based on supplier safety

data sheets and product information.

Parameter Recommendation

Temperature 2-8°C (Refrigerated)[3][4]
Atmosphere Sealed in a dry environment[3][4]
Container Keep container tightly closed[8][14]
Location Store in a well-ventilated place[8][14]

] Keep away from heat, sparks, open flames, and
Hazards to Avoid o
other sources of ignition[8]

Handling Precautions

o Always handle in a well-ventilated area, such as a fume hood.[8]

o Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and
lab coats.[8][14]

o Take precautionary measures against static discharge.[8]
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+ Ensure eyewash stations and safety showers are readily accessible.[8][14]

» Avoid contact with skin and eyes and prevent inhalation or ingestion.[8]
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Receiving Trifluoroacetaldehyde
Hydrate

'

Is container seal intact?

Store in designated refrigerator Quarantine and report
at 2-8°C to supervisor

(Retrieve for experimeng

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle only in a
well-ventilated fume hood

(Dispense required amounD

Tightly reseal container
immediately

Return to refrigerator
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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